Cas no 2034397-98-1 (5-chloro-2-{1-(3-methoxybenzoyl)piperidin-3-yloxy}pyrimidine)

• Product Name: 5-chloro-2-{1-(3-methoxybenzoyl)piperidin-3-yloxy}pyrimidine
• CAS No: 2034397-98-1
• MF: C₁₇H₁₈ClN₃O₃
• MW: 347.796123027802
• CID: 5939947
• PubChem ID: 121018041
• Update Time: 2025-10-30

5-chloro-2-{1-(3-methoxybenzoyl)piperidin-3-yloxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-{1-(3-methoxybenzoyl)piperidin-3-yloxy}pyrimidine
• [3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl]-(3-methoxyphenyl)methanone
• 5-chloro-2-{[1-(3-methoxybenzoyl)piperidin-3-yl]oxy}pyrimidine
• 2034397-98-1
• (3-((5-chloropyrimidin-2-yl)oxy)piperidin-1-yl)(3-methoxyphenyl)methanone
• AKOS026701566
• F6480-4707

• Inchi： 1S/C17H18ClN3O3/c1-23-14-5-2-4-12(8-14)16(22)21-7-3-6-15(11-21)24-17-19-9-13(18)10-20-17/h2,4-5,8-10,15H,3,6-7,11H2,1H3
• InChI Key： QQAQFQNRXXSWSO-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)OC1CN(C(C2C=CC=C(C=2)OC)=O)CCC1

Computed Properties

• Exact Mass: 347.1036691g/mol
• Monoisotopic Mass: 347.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.6Ų

Additional information on 5-chloro-2-{1-(3-methoxybenzoyl)piperidin-3-yloxy}pyrimidine

5-Chloro-2-{1-(3-methoxybenzoyl)piperidin-3-yloxy}pyrimidine: A Comprehensive Overview

The compound 5-chloro-2-{1-(3-methoxybenzoyl)piperidin-3-yloxy}pyrimidine, identified by the CAS number 2034397-98-1, is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities. The structure of this molecule is characterized by a pyrimidine ring system substituted with a chlorine atom at position 5 and a piperidinyl group at position 2, which is further modified by a 3-methoxybenzoyl moiety. These structural features contribute to its unique pharmacological properties and make it a subject of interest in contemporary scientific studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. Researchers have employed these methods to optimize the yield and purity of 5-chloro-2-{1-(3-methoxybenzoyl)piperidin-3-yloxy}pyrimidine, ensuring its suitability for downstream applications. The synthesis process typically involves multi-step reactions, including nucleophilic substitutions, condensations, and oxidations, which are carefully controlled to achieve the desired stereochemistry and regioselectivity.

The pharmacological profile of this compound has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, research published in 2023 highlighted its ability to inhibit key enzymes associated with chronic inflammatory diseases, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 5-chloro-2-{1-(3-methoxybenzoyl)piperidin-3-yloxy}pyrimidine could serve as a lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, this compound has shown promise in the field of oncology. Studies conducted in vitro have revealed its ability to induce apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/AKT/mTOR pathway. Furthermore, preliminary animal studies have indicated that it exhibits selective cytotoxicity against tumor cells while sparing normal cells, which is a critical attribute for anticancer drugs. These findings underscore the potential of this compound as a candidate for cancer therapy.

The structural versatility of 5-chloro-2-{1-(3-methoxybenzoyl)piperidin-3-yloxy}pyrimidine also makes it an attractive scaffold for drug design. By modifying the substituents on the pyrimidine ring or altering the piperidinyl group, researchers can explore a wide range of biological activities. For example, substituting the chlorine atom with other halogens or introducing additional functional groups could enhance its solubility or bioavailability, making it more suitable for therapeutic applications.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. Green chemistry principles are increasingly being integrated into its production processes, including the use of recyclable catalysts and solvent-free reactions. These efforts align with global sustainability goals and ensure that the development of 5-chloro-2-{1-(3-methoxybenzoyl)piperidin-3-yloxy}pyrimidine remains environmentally responsible.

In conclusion, 5-chloro-2-{1-(3-methoxybenzoyl)piperidin-3-yloxy}pyrimidine, CAS number 2034397-98-1, represents a cutting-edge molecule with multifaceted applications in pharmaceutical research. Its unique structure, coupled with recent advances in synthetic methods and pharmacological insights, positions it as a promising candidate for developing innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to advancements in medicine and related fields.